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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the history and original synthesis

methods of verdigris. It details the historical context of its production, provides explicit

experimental protocols for its synthesis, and presents quantitative data and chemical

compositions in a structured format.

Historical Overview
Verdigris, a term derived from the Middle English vertegrez (from Old French verte grez), has

been a significant pigment and chemical compound since antiquity. Its name, which translates

to "green of Greece," points to its early importance in the classical world.[1][2] The earliest

documented accounts of verdigris synthesis date back to ancient Greece and Rome. The

Greek philosopher Theophrastus (c. 371 – c. 287 BC) described the production of pigments by

reacting metals with vinegar, a process that would have produced verdigris from copper.[3] The

Roman author Pliny the Elder (23/24 – 79 AD) provided several recipes for its creation in his

work Naturalis Historia.[4][5]

Historically, verdigris was not only a vital green pigment in art but also found applications in

medicine and as a dye.[6][7] It was one of the most vibrant green pigments available to artists

throughout the Middle Ages and the Renaissance, used in illuminated manuscripts, oil

paintings, and other artistic works.[6][8] However, its use declined in the 19th century with the

advent of more stable synthetic green pigments like Viridian and Emerald Green.[9]
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A notable center for verdigris production in Europe was Montpellier, France, particularly in the

18th century.[1][2] The industry in this region was unique for being largely dominated by women

who utilized the byproducts of the local wine industry to produce the pigment.[10] The process

involved exposing copper plates to the acidic vapors of fermenting grapes in household cellars.

[1]

Chemical Composition
Verdigris is not a single chemical compound but rather a family of copper(II) acetate

compounds that can vary in color from a bluish-green to a deep green depending on their

specific chemical makeup.[9] The primary forms of verdigris are categorized as neutral and

basic.

Verdigris Type Chemical Formula Common Name Appearance

Neutral Cu(CH₃COO)₂·H₂O
Crystallized or

Distilled Verdigris
Blue-green crystals

Basic
[Cu(CH₃COO)₂]₂·Cu(

OH)₂·5H₂O
Basic Verdigris Blue

Basic
Cu(CH₃COO)₂·Cu(OH

)₂·5H₂O
Basic Verdigris Blue

Basic
Cu(CH₃COO)₂·[Cu(O

H)₂]
Basic Verdigris Blue

Basic
Cu(CH₃COO)₂·[Cu(O

H)₂]₃·2H₂O
Basic Verdigris Green

Table 1: Chemical Composition of Common Verdigris Varieties.[9]

The composition of verdigris produced through historical methods was often a mixture of these

compounds, influenced by factors such as the purity of the reactants, the presence of additives

like salt or honey, and the environmental conditions of the reaction.[11]
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The synthesis of verdigris has historically relied on the reaction of copper with acetic acid. The

source of acetic acid was typically vinegar or the vapors from fermenting grapes.[8] The

following sections detail several key historical and modern laboratory protocols for the

synthesis of verdigris.

Historical Production Methods
The traditional methods for producing verdigris were varied but shared the common principle of

exposing copper to an acidic environment.
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Method Description
Source of Acetic

Acid
Key Features

Pliny's Method (Vapor

Exposure)

Copper plates were

suspended over the

vapors of fermenting

grapes or in a sealed

cask over vinegar.

The resulting green

crust was then

scraped off.[8]

Fermenting grapes,

Vinegar

Non-contact method,

relying on acid vapors.

Medieval Method

(Dung Burial)

Copper strips, treated

with acetic acid, were

attached to a wooden

block and buried in

dung. The verdigris

was scraped off after

several weeks.[2]

Acetic acid

The warmth and

moisture from the

dung likely

accelerated the

reaction.

Montpellier Method

Copper plates were

stacked in clay pots

filled with distilled

wine. The acidic

nature of the wine

induced the formation

of verdigris crystals

which were

periodically harvested.

[1][2]

Distilled wine

A large-scale

production method,

often carried out in

cellars.

Theophilus' "Salt

Green" Method

Copper sheets were

smeared with honey,

sprinkled with salt,

and placed over warm

vinegar or urine in a

sealed wooden chest.

[12][13]

Vinegar, Urine

Use of additives

(honey, salt) which

likely influenced the

final product's

composition and color.
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Table 2: Overview of Historical Verdigris Production Methods.

Detailed Experimental Protocols
The following protocols provide step-by-step instructions for the synthesis of verdigris based on

both historical accounts and modern laboratory adaptations.

Objective: To synthesize verdigris by exposing copper to acetic acid vapors.

Materials:

Copper sheet or foil

Glacial acetic acid or concentrated vinegar (e.g., 50%)

Airtight glass or plastic container

Non-reactive material to suspend the copper (e.g., glass rod, plastic mesh)

Scraping tool (e.g., spatula)

Procedure:

Thoroughly clean the copper surface with an abrasive (like pumice, as mentioned in some

historical texts) and degrease it with a solvent like isopropyl alcohol to ensure a reactive

surface.[5][14]

Pour a shallow layer of glacial acetic acid or concentrated vinegar into the bottom of the

airtight container.

Suspend the cleaned copper piece(s) inside the container, ensuring that the copper does not

come into direct contact with the liquid acetic acid. The copper should be exposed only to the

acid vapors.[9]

Seal the container tightly to allow the concentration of acetic acid vapors to build up.

Place the sealed container in a warm location to facilitate the reaction. The process can take

several days to weeks.
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Monitor the copper for the formation of a blue-green crystalline crust.

Once a sufficient amount of verdigris has formed, carefully open the container in a well-

ventilated area.

Remove the copper and scrape off the verdigris crystals.

Allow the collected verdigris to dry.

Objective: To synthesize a purer form of neutral verdigris (copper(II) acetate monohydrate) in a

laboratory setting.

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Ammonia solution (25%)

Sodium hydroxide (NaOH)

Glacial acetic acid (CH₃COOH)

Deionized water

Beakers, stirring rod, filtration apparatus (e.g., Buchner funnel and flask)

Procedure: This synthesis is performed in three main steps:

Step 1: Preparation of Basic Copper Sulfate

Dissolve 8.3 g of CuSO₄·5H₂O in 100 ml of deionized water and heat the solution to 60-

80°C.

While stirring vigorously, add 25% ammonia solution dropwise. A light blue precipitate of

basic copper sulfate will form.

Continue adding ammonia until the deep blue color of the tetraamminecopper(II) complex

([Cu(NH₃)₄]²⁺) is observed (approximately 3.6 to 4 ml of ammonia solution).
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Dilute the mixture with deionized water to a total volume of 130 ml and stir for 30 minutes.

Allow the precipitate to settle, then wash it twice with deionized water by decantation.

Filter the precipitate and wash it again with 300 ml of deionized water.[8]

Step 2: Conversion to Copper(II) Hydroxide

Add the damp precipitate from the previous step to 130 ml of deionized water and stir

vigorously.

Rapidly add a solution of 1.33 g of sodium hydroxide in 16.7 ml of deionized water.

The resulting voluminous precipitate of copper(II) hydroxide is then washed five times with

deionized water.

Filter the precipitate and press it with filter paper until it is as dry as possible. Proceed to the

next step promptly.[8]

Step 3: Formation of Neutral Verdigris

Mix the copper(II) hydroxide precipitate with 13 ml of glacial acetic acid.

Stir the resulting paste until it is homogeneous. The reaction is exothermic, and the

temperature will rise to about 50°C. The conversion will take approximately 1 to 1.5 hours.

A small amount of additional glacial acetic acid can be added towards the end of the

reaction.

Filter the green precipitate and dry it without washing.[8]

Visualizing the Synthesis and Workflows
The following diagrams, created using the DOT language for Graphviz, illustrate the chemical

pathways and experimental workflows described.
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Caption: Overview of historical verdigris synthesis methods.
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Modern Laboratory Synthesis of Neutral Verdigris
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Caption: Experimental workflow for modern synthesis of neutral verdigris.
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Conclusion
The synthesis of verdigris represents a fascinating intersection of art, history, and chemistry.

From the empirical methods of ancient artisans to the controlled reactions in modern

laboratories, the production of this vibrant green pigment has evolved significantly. The

historical recipes, while lacking the precision of contemporary chemical protocols, demonstrate

a sophisticated understanding of chemical principles. For researchers and professionals in

drug development, the study of such historical chemical practices can offer insights into the

long-term stability and reactivity of coordination compounds. The detailed protocols provided in

this guide serve as a practical resource for the replication and further investigation of these

historically significant materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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